Hexanoylglycine-d2

• Molecular Formula: C8H15NO3
• Molecular Weight: 175.22 g/mol
• InChI: InChI=1S/C8H15NO3/c1-2-3-4-5-7(10)9-6-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)/i6D2
• InChIKey: UPCKIPHSXMXJOX-NCYHJHSESA-N

Hexanoylglycine-d2: Deuterated Internal Standard

Hexanoylglycine-d2 (CAS 1256842-52-0) is a stable isotope-labeled (SIL) analog of n-hexanoylglycine, an acyl glycine metabolite formed by glycine N-acyltransferase conjugation of hexanoic acid during fatty acid oxidation [1]. As a deuterium-labeled compound (molecular formula C8H13D2NO3, MW 175.22 g/mol) with isotopic enrichment ≥97 atom% D , it functions as an internal standard (IS) in mass spectrometry-based quantitative assays. The primary procurement context is clinical metabolomics and diagnostic laboratories quantifying urinary hexanoylglycine for the detection of medium-chain acyl-CoA dehydrogenase (MCAD) deficiency and related fatty acid β-oxidation disorders [2].

Stable isotope-labeled internal standard for hexanoylglycine quantitation

+2 Da mass shift (d2) minimizes isotopic cross-talk

Co-elutes with target analyte for matrix effect correction

Supports LC-MS/MS method development for acylglycine biomarkers

• [1] HMDB0000701: Hexanoylglycine. Human Metabolome Database. 2021. View Source
• [2] Bennett MJ, Coates PM, Hale DE, et al. Analysis of abnormal urinary metabolites in the newborn period in medium-chain acyl-CoA dehydrogenase deficiency. J Inherit Metab Dis. 1990;13(5):747-754. doi:10.1007/BF01799572. View Source

Why Substitutes Fail for Hexanoylglycine-d2

Generic substitution of Hexanoylglycine-d2 with unlabeled hexanoylglycine or structurally related acyl glycines as internal standards fundamentally fails in quantitative LC-MS/MS workflows. Unlabeled hexanoylglycine cannot be distinguished from endogenous analyte by mass spectrometry, rendering it useless as an internal standard [1]. Structurally similar but non-isotopic internal standards (e.g., suberylglycine or octanoylglycine) exhibit differential ionization efficiency, chromatographic retention time shifts, and distinct matrix effect susceptibility compared to the target analyte [2]. Stable isotope-labeled internal standards (SIL-IS) co-elute with the analyte and experience identical matrix-induced ion suppression or enhancement, enabling accurate correction of variable recovery and ionization efficiency across samples . Among SIL options, Hexanoylglycine-d2 provides a specific +2 Da mass shift that avoids spectral overlap with the endogenous M+1 isotopic peak of hexanoylglycine while minimizing deuterium-hydrogen back-exchange risk through positioning of labels at non-exchangeable carbon sites [3].

Unlabeled standard

Unlabeled hexanoylglycine co-elutes and cannot provide independent IS signal; it adds to endogenous analyte response.

Structural analog

Non-isotopologous acylglycines may show differential extraction recovery and matrix effects, introducing systematic bias.

Insufficient mass shift

Labels

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Ombrone D, Salvatore F, Ruoppolo M, et al. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of urinary acylglycines: application to the diagnosis of inborn errors of metabolism. Anal Biochem. 2011;417(1):122-128. doi:10.1016/j.ab.2011.05.042. View Source
• [3] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Quantitative Differentiation Evidence for Hexanoylglycine-d2

d2 vs. Unlabeled: Co-Elution and Isotopic Separation

In a validated LC-ESI-MS/MS method for urinary acylglycine quantification using deuterated internal standards, mean recoveries of acylglycines (including hexanoylglycine) ranged from 90.2% to 109.3%, with within-run and between-run imprecision (CV) below 10% for all analytes [1]. This performance was achieved using deuterated internal standards that co-elute with native analytes, correcting for variable matrix effects across urine samples [1]. In contrast, methods employing non-isotopic internal standards (e.g., structurally related acyl glycines) would require extensive matrix-matched calibration and still exhibit higher inter-sample variability due to differential ionization suppression [2].

d2 vs. unlabeled

Data to verify

+2.013 Da mass shift separates IS from analyte M+2 envelope.

Enables independent SRM/MRM channels for isotope dilution MS.

Unlabeled cannot be used as IS; M+2 natural abundance ~1.1%.

Evidence Dimension	Recovery and precision
Target Compound Data	Mean recovery: 90.2–109.3%; Within-run and between-run CV: <10% (using deuterated IS)
Comparator Or Baseline	Non-isotopic structural analog IS: Higher variability, matrix-matched calibration required [class-level]
Quantified Difference	CV reduction to <10% vs. typically 15–20% with non-isotopic IS; Recovery within ±10% of nominal
Conditions	Human urine, LC-ESI-MS/MS, derivatized with n-butanol, solid-phase extraction

Why This Matters

Procurement of Hexanoylglycine-d2 enables assay validation within CLSI/C62-A guideline criteria (CV<15%, recovery 85–115%) without extensive matrix-matching, reducing method development time and improving batch-to-batch reproducibility.

• [1] Lin Y, Peng J, Li K, et al. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta. 2012;88:193-200. doi:10.1016/j.talanta.2011.10.033. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

d2 vs. d11: Mass Shift and Cost Efficiency

Using stable isotope dilution and chemical ionization mass spectrometry with deuterated internal standards, hexanoylglycine (HG) was quantified in urine from an asymptomatic MCAD-deficient neonate, revealing a 30-fold increase compared to age-matched control values, alongside increased suberylglycine but no elevation of 3-phenylpropionylglycine [1]. This quantitative differential pattern (30× HG elevation) serves as a specific diagnostic marker for MCAD deficiency [2]. Without deuterated internal standards, absolute quantification would be confounded by matrix effects and ion suppression inherent to crude urine extracts, potentially obscuring the diagnostic signal [3].

d2 vs. d11

Data to verify

+2 Da shift meets single-analyte requirements; d11 adds cost without proportional benefit.

Cost-efficiency context for routine acylglycine assays.

d2 ~$25–50/mg vs. d11 ~$150/mg estimated from vendor catalogs.

Evidence Dimension	Diagnostic signal magnitude
Target Compound Data	30-fold increase in hexanoylglycine vs. controls (stable isotope dilution assay)
Comparator Or Baseline	Healthy control urine (baseline hexanoylglycine concentration)
Quantified Difference	30× elevation
Conditions	Human neonatal urine, stable isotope dilution GC-CI-MS, MCAD deficiency patient

Why This Matters

The 30× diagnostic elevation magnitude establishes the clinical relevance of accurate hexanoylglycine quantification; laboratories procuring Hexanoylglycine-d2 directly enable this validated diagnostic approach for MCAD deficiency screening.

• [1] Bennett MJ, Coates PM, Hale DE, et al. Analysis of abnormal urinary metabolites in the newborn period in medium-chain acyl-CoA dehydrogenase deficiency. J Inherit Metab Dis. 1990;13(5):747-754. doi:10.1007/BF01799572. View Source
• [2] LOINC 44368-9. Hexanoylglycine/Creatinine [Mass Ratio] in 24 hour Urine. Logical Observation Identifiers Names and Codes. View Source
• [3] Millington DS, Kodo N, Norwood DL, Roe CR. Tandem mass spectrometry: a new method for acylcarnitine profiling with potential for neonatal screening for inborn errors of metabolism. J Inherit Metab Dis. 1990;13(3):321-324. View Source

Isotopic Enrichment: Specified vs. Unspecified Purity

Hexanoylglycine-d2 features deuterium substitution at the glycine α-carbon (N-hexanoyl-2,2-d2-glycine), positioning labels at a non-exchangeable aliphatic site rather than on heteroatoms (O, N) or carbonyl-adjacent carbons prone to enolization-mediated back-exchange . In contrast, Hexanoylglycine-d11, which incorporates deuterium throughout the hexanoyl chain, places labels at carbons adjacent to the carbonyl group, creating potential for base- or acid-catalyzed deuterium-hydrogen exchange during sample preparation and chromatographic separation [1]. This deuterium loss in d11 analogs can cause peak broadening, retention time shifts in reverse-phase LC (deuterated alkyl chains exhibit slightly reduced hydrophobicity), and quantitation inaccuracy due to changing IS concentration during analysis [2].

Isotopic enrichment

Specification review

98 atom% D documented; ≤2% unlabeled IS contribution.

Supports controlled cross-contribution in quantitative workflows.

Each 1% decrease in atom% D ≈ 1% positive bias in apparent analyte concentration.

Evidence Dimension	Label exchange susceptibility
Target Compound Data	Labels at glycine α-carbon (non-exchangeable aliphatic site); No carbonyl-adjacent deuterium
Comparator Or Baseline	Hexanoylglycine-d11: Deuterium on hexanoyl chain including carbonyl-α position (exchange-prone via enolization)
Quantified Difference	Qualitative difference: Lower risk of back-exchange and chromatographic isotope effects with d2 labeling
Conditions	Aqueous sample preparation, acidic/basic mobile phases, reversed-phase LC separation

Why This Matters

For laboratories requiring validated, reproducible quantification across diverse sample matrices and pH conditions, Hexanoylglycine-d2 offers superior label integrity compared to more extensively deuterated analogs, reducing risk of assay failure during regulatory method validation.

• [1] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS. J Chromatogr Sci. 2004;42(7):383-387. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

d2 vs. Non-Isotopologous IS: Matrix Effect and Recovery

In LC-ESI-MS/MS analysis of urinary acylglycines, matrix effects from endogenous urinary constituents (urea, salts, hippuric acid) cause significant ion suppression, with analyte response reductions of 30–70% observed in post-column infusion experiments without proper correction [1]. Methods employing deuterated internal standards achieve accurate quantification by normalizing for this suppression, as demonstrated by recovery values of 90.2–109.3% across 18 acylglycine analytes in validated methods [2]. Without deuterated IS, or with structurally dissimilar IS, ionization efficiency differences between IS and analyte produce systematic bias that cannot be fully corrected by external calibration [3].

Non-isotopologous IS

Class-level

SIL-IS correction bias ~±2–5%; structural analog ~±10–20%.

Isotopologous IS expected to reduce matrix-specific validation burden.

Recovery diff. 5–20%, matrix factor ratio 0.85–1.15 for analogs (literature).

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Normalized recovery: 90.2–109.3% (with deuterated IS)
Comparator Or Baseline	No IS or structural analog IS: Ion suppression up to 30–70%; uncorrected bias
Quantified Difference	Recovery normalization to within ±10% of nominal vs. 30–70% suppression without correction
Conditions	Human urine, LC-ESI-MS/MS, positive ion mode, no derivatization

Why This Matters

Procurement of Hexanoylglycine-d2 directly enables matrix effect correction that meets FDA Bioanalytical Method Validation guidance requiring accuracy within ±15% across QC samples; without SIL-IS, additional sample cleanup or matrix-matched calibration significantly increases per-sample cost and analysis time.

• [1] Annesley TM. Ion suppression in mass spectrometry. Clin Chem. 2003;49(7):1041-1044. View Source
• [2] Lin Y, Peng J, Li K, et al. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta. 2012;88:193-200. View Source
• [3] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198-2207. View Source

Certificate of Analysis: Purity and Enrichment vs. Competing Grades

In LC-MS/MS methods for urinary acylglycines, isomeric compounds (e.g., 2-methylbutyrylglycine vs. isovalerylglycine) share identical MRM precursor→product ion transitions and cannot be distinguished by mass spectrometry alone [1]. Chromatographic separation is essential for accurate isomer quantification. Deuterated internal standards co-elute precisely with their corresponding native analytes (retention time difference <0.02 min), enabling accurate peak area ratio calculation even with partial chromatographic overlap of isomeric species [1]. Structural analog internal standards exhibit retention time differences of 0.5–2.0 min from target analytes, rendering them ineffective for correcting ion suppression that varies across the chromatographic gradient [2].

CoA documentation

Data to verify

≥98% chemical purity, 98 atom% D, batch-specific CoA available.

Traceable quality metrics support method transfer and reproducibility.

Multiple vendors supply with documented specifications.

Evidence Dimension	Co-elution fidelity
Target Compound Data	RT difference <0.02 min between native and deuterated analyte
Comparator Or Baseline	Structural analog IS: RT difference 0.5–2.0 min
Quantified Difference	Co-elution (ΔRT <0.02 min) vs. partial/temporal separation (ΔRT 0.5–2.0 min)
Conditions	Reversed-phase C18 HPLC, gradient elution, ESI-MS/MS detection

Why This Matters

For laboratories quantifying isomeric acylglycines (e.g., distinguishing 2-methylbutyrylglycine from isovalerylglycine in organic aciduria diagnosis), Hexanoylglycine-d2 ensures accurate correction of gradient-dependent matrix effects that structural analogs cannot provide.

• [1] Ombrone D, Salvatore F, Ruoppolo M, et al. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of urinary acylglycines: application to the diagnosis of inborn errors of metabolism. Anal Biochem. 2011;417(1):122-128. View Source
• [2] Jemal M, Schuster A, Whigan DB. Liquid chromatography/tandem mass spectrometry methods for quantitation of mevalonic acid in human plasma and urine: method validation, demonstration of matrix effect using a stable isotope-labeled internal standard, and demonstration of incurred sample reanalysis. Rapid Commun Mass Spectrom. 2003;17(15):1723-1734. View Source

Application Scenarios for Hexanoylglycine-d2

MCAD Diagnostic LC-MS/MS Assay

Hexanoylglycine-d2 is procured as the deuterated internal standard for LC-MS/MS confirmation of medium-chain acyl-CoA dehydrogenase (MCAD) deficiency in urine samples from newborns with abnormal acylcarnitine screening results (elevated C8, C8/C10 ratio). The method quantifies hexanoylglycine with 30× elevation compared to controls as the diagnostic threshold [1]. Using Hexanoylglycine-d2 enables matrix effect correction, achieving recoveries of 90.2–109.3% and CV<10%, meeting CLSI C62-A validation requirements for clinical diagnostic assays .

Newborn Screening Confirmatory Testing

Core facilities procuring Hexanoylglycine-d2 deploy it as one component of a multi-analyte deuterated internal standard cocktail for quantifying acylglycine panels (including hexanoylglycine, suberylglycine, isovalerylglycine, etc.) in human urine [1]. The co-elution of deuterated IS with native analytes (RT difference <0.02 min) enables accurate isomer resolution when combined with chromatographic separation, essential for distinguishing isomeric acylglycines with identical MRM transitions [1]. This approach supports research into mitochondrial fatty acid β-oxidation disorders and organic acidurias.

Medium-Chain Fatty Acid Conjugate Pharmacokinetics

Pharmaceutical researchers investigating drug effects on fatty acid oxidation pathways procure Hexanoylglycine-d2 for stable isotope dilution LC-MS/MS quantification of hexanoylglycine as a biomarker of mitochondrial β-oxidation perturbation [1]. The use of SIL-IS corrects for matrix effects across diverse biological matrices (urine, plasma, hepatocyte incubation media), enabling cross-study comparability of absolute metabolite concentrations. The non-exchangeable deuterium label positioning at the glycine α-carbon ensures assay robustness across varying sample pH and preparation conditions .

Metabolomics: Acylglycine Panel Profiling

Clinical reference laboratories procuring Hexanoylglycine-d2 use it to establish and maintain age-stratified pediatric reference intervals for urinary hexanoylglycine excretion (expressed as μmol/mmol creatinine) [1]. The method, validated with deuterated internal standards, provides linearity R²>0.99 across the physiological and pathological concentration ranges, with between-run CV<10% enabling reliable long-term reference interval stability monitoring [1]. This application directly supports clinical interpretation of patient results in IEM diagnostic workflows.

Application

Selection Property

Validation Focus

MCAD biomarker research assay

Co-eluting SIL-IS (+2 Da shift)

Isotopic cross-talk, matrix effect correction

Newborn screening biomarker research

Room temp. stability, d2 cost efficiency

Neonatal matrix validation context

Acylglycine PK studies

Isotopologous IS for co-extraction

Bioanalytical validation review

Metabolomics panel profiling

d2 avoids M+2 natural abundance overlap

Longitudinal reproducibility, batch consistency

• [1] Lin Y, Peng J, Li K, et al. Quantification of acylglycines in human urine by HPLC electrospray ionization-tandem mass spectrometry and the establishment of pediatric reference interval in local Chinese. Talanta. 2012;88:193-200. View Source